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Compound of Interest

Compound Name:
4-Methoxy-2-(1-

piperazinyl)benzonitrile

Cat. No.: B13927049

Get Quote

Part 1: Executive Summary & Structural Logic
Compound Utility
4-Methoxy-2-(1-piperazinyl)benzonitrile serves as a "privileged scaffold" in medicinal

chemistry. The ortho-positioning of the piperazine ring relative to the cyano group creates a

steric and electronic environment ideal for:

Nucleophilic cyclization: Precursor for tricyclic systems (e.g., quinazolines,

thienopyrimidines).

Pharmacophore integration: The piperazine moiety acts as a secondary amine handle for

coupling with aryl sulfonyls or acyl chlorides, common in 5-HT2A/D2 antagonists.

Synthetic Context (Impurity Profile)
To accurately interpret spectral data, one must understand the synthesis origin. This compound

is typically synthesized via Nucleophilic Aromatic Substitution (SₙAr).

Precursor: 2-Fluoro-4-methoxybenzonitrile (or 2-Bromo analog).[1]
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Reagent: Piperazine (excess).[2]

Conditions: K₂CO₃, DMF/DMSO, heat.

Critical Impurity Flags:

Residual Solvent: DMF (Peaks at δ 2.89, 2.73, 7.95 ppm in ¹H NMR).

Starting Material: 2-Fluoro-4-methoxybenzonitrile (Distinct ¹⁹F NMR signal if applicable).

Bis-alkylation: 1,4-Bis(2-cyano-5-methoxyphenyl)piperazine (High MW impurity, M+ ~448).

Part 2: Spectral Data Analysis
Mass Spectrometry (ESI-MS)
Methodology: Electrospray Ionization (ESI) in Positive Mode (MeOH/Formic Acid).

The mass spectrum is characterized by a stable molecular ion due to the basic nitrogen of the

piperazine ring.

Ion Species m/z (Observed) Interpretation

[M+H]⁺ 218.1
Protonated molecular ion

(Base Peak).

[M+Na]⁺ 240.1
Sodium adduct (common in

glass/solvent contamination).

Fragment A ~175
Loss of C₂H₅N (Piperazine ring

cleavage).

Fragment B ~202
Loss of Methyl radical [M -

CH₃]• (Methoxy cleavage).

Diagnostic Logic: The presence of an odd molecular weight (217 Da) resulting in an even

[M+H]⁺ (218 Da) confirms the Nitrogen Rule for an odd number of nitrogens (3).

Infrared Spectroscopy (FT-IR)
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Methodology: ATR (Attenuated Total Reflectance) on neat solid.

The IR spectrum provides rapid confirmation of the three key functional groups: Nitrile, Ether,

and Amine.

Frequency (cm⁻¹) Intensity Assignment
Structural
Causality

3300–3350 Medium, Broad N-H Stretch
Secondary amine of

the piperazine ring.

2800–2950 Medium C-H Stretch

Aliphatic CH₂

(piperazine) and CH₃

(methoxy).

2210–2220 Strong, Sharp C≡N Stretch

Conjugated nitrile.

The ortho-amino

group may lower this

frequency slightly via

resonance.

1605, 1570 Strong C=C Aromatic
Benzene ring

breathing modes.

1240–1260 Strong C-O-C Stretch
Aryl-alkyl ether

(Methoxy group).

Nuclear Magnetic Resonance (NMR)
Methodology: 400 MHz, Solvent: DMSO-d₆ or CDCl₃.

¹H NMR (Proton) Assignment
The aromatic region displays a characteristic 1,2,4-substitution pattern. The electron-donating

methoxy and piperazinyl groups shield the protons ortho and para to them, while the cyano

group deshields the ortho proton.
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Chemical Shift
(δ ppm)

Multiplicity Integration Assignment
Coupling (J
Hz)

7.45 Doublet (d) 1H H-6

J ≈ 8.5 Hz (Ortho

to CN,

deshielded).

6.55
Doublet of

Doublets (dd)
1H H-5

J ≈ 8.5, 2.4 Hz

(Meta to CN,

Ortho to OMe).

6.40 Doublet (d) 1H H-3

J ≈ 2.4 Hz (Ortho

to Piperazine,

Meta to OMe).

3.82 Singlet (s) 3H -OCH₃ Methoxy group.

3.05 – 3.15 Multiplet (m) 4H Pip-H (N-Ar)

Protons on

carbons α to the

aromatic ring.

2.85 – 2.95 Multiplet (m) 4H Pip-H (NH)

Protons on

carbons α to the

secondary

amine.

2.0 – 2.5 Broad (br s) 1H N-H

Exchangeable

amine proton

(shift varies).

¹³C NMR (Carbon) Assignment
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Shift (δ ppm) Assignment Note

163.5 C-4
Quaternary, attached to OMe

(Deshielded).

155.2 C-2
Quaternary, attached to

Piperazine (Deshielded).

134.5 C-6 Methine, Ortho to CN.

118.5 C≡N Nitrile Carbon.

106.0 C-5 Methine.

101.5 C-3
Methine, highly shielded

between two donors.

94.0 C-1
Quaternary, attached to CN

(Shielded by ortho-donor).

55.8 -OCH₃ Methoxy carbon.

51.5 Pip-CH₂
Piperazine carbons (N-Ar

side).

45.8 Pip-CH₂ Piperazine carbons (NH side).

Part 3: Visualization of Structural Logic
Synthesis & Fragmentation Pathway
The following diagram illustrates the synthesis logic and the primary mass spectrometry

fragmentation points.

2-Fluoro-4-methoxybenzonitrile
(Precursor)

4-Methoxy-2-(1-piperazinyl)benzonitrile
(Target)

SNAr (DMSO, K2CO3, 100°C)

Piperazine
(Excess)

Fragment m/z ~175
(Loss of C2H5N)

MS Fragmentation
(Ring Cleavage)

Fragment m/z ~202
(Loss of Methyl)

MS Fragmentation
(Radical Loss)

Click to download full resolution via product page
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Caption: Figure 1. Synthesis via SNAr and predicted ESI-MS fragmentation pathways.

NMR Correlation Map (HMBC/COSY)
This diagram details the connectivity established by 2D NMR, essential for confirming the

regioisomer (2-piperazinyl vs 4-piperazinyl).
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Caption: Figure 2. Key 2D NMR correlations. HMBC links H-6 to the Nitrile C, confirming the 2-

position of the piperazine.

Part 4: Experimental Protocol (Validation)
To generate the data described above, the following protocol is recommended for analytical

validation:

Sample Prep: Dissolve 10 mg of the compound in 0.6 mL DMSO-d₆. Ensure the solution is

clear; turbidity indicates residual inorganic salts (K₂CO₃).

Acquisition:

¹H NMR: 16 scans, 30° relaxation delay (to integrate the CN-adjacent protons accurately).

¹³C NMR: 512 scans minimum to resolve the quaternary nitrile carbon (~118 ppm) which

often has long relaxation times.

Purity Check (HPLC):

Column: C18 Reverse Phase.
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Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile Gradient.

Detection: UV at 254 nm (Benzonitrile absorption).

Note: The piperazine NH is basic; peak tailing may occur without an acidic modifier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b13927049?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13927049?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

